(S)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol
• IUPAC Name: tert-butyl (3S)-3-[(2-chloroacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C15H27ClN2O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3/t12-/m0/s1
• Standard InChI Key: JGBZRLFOASTHIB-LBPRGKRZSA-N
• Isomeric SMILES: CC(C)N([C@H]1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl
• SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl

Introduction

Chemical Identity

• IUPAC Name: (S)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C13H23ClN2O3

• Molecular Weight: Approximately 290.79 g/mol

• Chemical Classification: Piperidine derivative with functional groups including an amino group, a chloroacetyl group, and a tert-butyl ester.

The compound features a six-membered piperidine ring with substituents that contribute to its reactivity and biological activity. The stereochemistry at the piperidine ring is specified as the (S)-enantiomer.

Structural Features

The structure of the compound includes:

• Piperidine Ring: A nitrogen-containing heterocyclic ring.

• Chloroacetyl Group: A reactive moiety that can participate in nucleophilic substitution reactions.

• Isopropylamino Group: Provides steric hindrance and potential for hydrogen bonding.

• tert-Butyl Ester Group: Enhances stability and lipophilicity of the molecule.

Table 1: Key Structural Information

Functional Group	Role in Structure
Piperidine ring	Core scaffold
Chloroacetyl group	Reactivity enhancer
Isopropylamino group	Steric and electronic effects
tert-Butyl ester group	Stability and solubility

Synthesis

The synthesis of (S)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves multiple steps:

• Formation of Piperidine Ring:

  • The piperidine ring is synthesized through cyclization reactions involving amines and carbonyl compounds.

• Introduction of Chloroacetyl Group:

  • The chloroacetyl group is introduced via acylation using chloroacetyl chloride under controlled conditions.

• Addition of Isopropylamino Substituent:

  • The isopropylamino group is added through nucleophilic substitution or reductive amination.

• Esterification to Form tert-Butyl Ester:

  • The final step involves esterification with tert-butanol in the presence of acid catalysts to form the stable tert-butyl ester.

Reaction Conditions:

• Temperature control is critical to prevent side reactions.

• Solvents such as dichloromethane or ethanol are commonly used.

• Catalysts like triethylamine may be employed during acylation steps.

Analytical Characterization

The compound is characterized using advanced analytical techniques:

• Nuclear Magnetic Resonance (NMR):

  • Proton ($^1$H) and Carbon ($^13$C) NMR spectroscopy confirm the chemical shifts corresponding to functional groups.

• Mass Spectrometry (MS):

  • Provides molecular weight confirmation and fragmentation patterns.

• Infrared Spectroscopy (IR):

  • Identifies characteristic vibrations for ester ($C=O$) and amine ($N-H$) groups.

• High-performance Liquid Chromatography (HPLC):

  • Ensures purity and enantiomeric excess.

Pharmaceutical Research

The compound's structural features make it a candidate for drug discovery, particularly as an intermediate in synthesizing biologically active molecules such as enzyme inhibitors or receptor modulators.

Organic Synthesis

Its functional groups enable it to act as a building block for more complex molecules in synthetic chemistry.